Cas no 2034399-74-9 (N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide)

• Product Name: N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide
• CAS No: 2034399-74-9
• MF: C₁₄H₁₅BrN₂OS₂
• MW: 371.31569981575
• CID: 5352336
• Update Time: 2025-05-21

N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-4-bromothiophene-2-carboxamide
• N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-4-bromothiophene-2-carboxamide
• N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide

• Inchi： 1S/C14H15BrN2OS2/c15-11-6-13(20-9-11)14(18)16-7-12(17-3-1-4-17)10-2-5-19-8-10/h2,5-6,8-9,12H,1,3-4,7H2,(H,16,18)
• InChI Key： WFFOYVCHJJUNOC-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NCC(C1=CSC=C1)N1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• XLogP3: 3.3
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide

Comprehensive Overview of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide (CAS No. 2034399-74-9)

The compound N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide (CAS No. 2034399-74-9) is a heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including an azetidine ring and a thiophene moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for new therapeutic agents to address unmet medical needs. The thiophene ring, a key component of this compound, is known for its electron-rich properties and versatility in drug design. Meanwhile, the azetidine ring contributes to the molecule's conformational rigidity, which can enhance binding affinity to biological targets. These attributes make CAS No. 2034399-74-9 a subject of intense study in structure-activity relationship (SAR) research.

The synthesis of N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide involves multi-step organic reactions, including amide coupling and ring formation strategies. Its bromothiophene subunit offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns, where small modifications can lead to significant changes in bioactivity.

From a pharmacological perspective, this compound's potential applications span central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. The azetidine-thiophene hybrid structure aligns with current trends in fragment-based drug discovery, where smaller, modular units are combined to optimize drug-like properties. Its lipophilicity and molecular weight fall within the desirable ranges for oral bioavailability, making it a viable candidate for further development.

In the context of green chemistry, researchers are also exploring sustainable synthesis routes for CAS No. 2034399-74-9. The use of catalysts and solvent-free conditions to reduce environmental impact is a growing focus area. Additionally, computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are being employed to predict its interactions with biological targets, accelerating the drug development process.

The compound's patent landscape and intellectual property status are also of interest to pharmaceutical companies and academic institutions. As the industry shifts toward personalized medicine, molecules like N-[2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl]-4-bromothiophene-2-carboxamide could play a pivotal role in designing targeted therapies. Its mechanistic studies and in vitro evaluations are ongoing, with preliminary data suggesting promising selectivity and potency.

In summary, CAS No. 2034399-74-9 represents a fascinating example of modern chemical innovation. Its combination of azetidine and thiophene functionalities, along with its bromothiophene substituent, positions it as a valuable tool for drug discovery. As research progresses, this compound may unlock new avenues for treating complex diseases, embodying the intersection of chemistry, biology, and technology.